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Compound of Interest

Compound Name: Lanicemine

Cat. No.: B1674462 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of chemical compounds are paramount to ensuring both laboratory safety and

environmental protection. Lanicemine, a non-selective, voltage-dependent NMDA channel

blocker, requires meticulous disposal procedures due to its potential hazards. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to facilitate the safe management of Lanicemine waste.

Key Hazard Information and Chemical Properties
Lanicemine is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects.[1] Therefore, preventing its release into the environment is a critical aspect of its

handling and disposal.[1] Adherence to standard laboratory personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat, is mandatory when handling this

compound.
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Property Value Source

Chemical Name
(αS)-phenyl-2-

pyridineethanamine
[2][3]

Synonyms AZD 6765, AR-R 15896AR [2][3]

Molecular Formula C₁₃H₁₄N₂ [2][4]

Molecular Weight 198.26 g/mol [4][5]

Appearance Neat oil [2][4]

CAS Number 153322-05-5 [2][4][5]

Hazard Class

Acute Toxicity, Oral (Category

4), Acute Aquatic Toxicity

(Category 1), Chronic Aquatic

Toxicity (Category 1)

[1]

Precautionary Statements

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth. P273: Avoid release to

the environment. P391: Collect

spillage.

[1]

Step-by-Step Disposal Procedure
The fundamental principle for the disposal of Lanicemine is to utilize an approved hazardous

waste disposal facility.[1] Under no circumstances should this material be disposed of down the

drain or in regular municipal trash.[1][6]

Waste Identification and Segregation:
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Solid Waste: Collect any unused Lanicemine powder, contaminated PPE (such as gloves

and weighing paper), and any other lab materials that have come into direct contact with

the compound in a dedicated and clearly labeled hazardous waste container.[1]

Liquid Waste: Solutions containing Lanicemine should also be collected in a designated,

chemically resistant hazardous waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's Environmental Health and Safety

(EHS) department.

Container Management:

Use only approved, chemically resistant containers for the collection of Lanicemine
waste.[1]

Ensure waste containers are securely sealed when not in use to prevent spills and

evaporation.[1]

Hazardous pharmaceutical waste is typically collected in black containers.[7]

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "Lanicemine," and its associated hazards (e.g., "Acutely Toxic," "Aquatic Hazard").

[1]

Storage:

Store hazardous waste in a designated, secure area away from incompatible materials.

Follow your institution's guidelines for the temporary storage of hazardous waste.

Disposal Workflow:

Consult your institution's Environmental Health and Safety (EHS) department for their

specific protocols on hazardous waste pickup and disposal.[1][8]

Complete a hazardous waste manifest, accurately detailing the contents of the waste

container, as required by your EHS department.[1][9]
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Arrange for a scheduled pickup of the hazardous waste by authorized personnel.[1] The

final disposal will likely involve incineration at a licensed medical or hazardous waste

treatment facility.[7][9]

Disposal Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Lanicemine.

Experimental Protocols
No experimental protocols for the disposal of Lanicemine are cited, as disposal is a procedural

matter guided by safety and environmental regulations rather than experimental inquiry. The

procedures outlined above are derived from established safety data and general guidelines for

the disposal of hazardous pharmaceutical waste.[1][9][10][11] It is imperative to always consult

and adhere to your institution's specific waste management protocols and local, regional, and

national regulations for hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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